Cas no 5921-82-4 (2-Acetate 2-Heptanol)
2-Acetate 2-Heptanol structure
2-Acetate 2-Heptanol
5921-82-4
C9H18O2
158.23802
375533
2-Acetate 2-Heptanol Properties
Names and Identifiers
-
- 2-Heptanol, 2-acetate
- 1-methylhexyl acetate
- heptan-2-yl acetate
- 2-Heptyl acetate
- Acetic acid, hept-2-yl ester
-
- VJYWBLDDQZIGJI-UHFFFAOYSA-N
- InChI=1S/C9H18O2/c1-4-5-6-7-8(2)11-9(3)10/h8H,4-7H2,1-3H3
- CCCCCC(C)OC(C)=O
Computed Properties
- 158.13074
- 0
- 2
- 6
- 158.131
- 11
- 110
- 0
- 0
- 1
- 0
- 0
- 1
- 2.9
- nothing
- 0
- 26.3A^2
Experimental Properties
- 26.3
- 1.4039 (estimate)
- 183.34°C (estimate)
- -50.2°C (estimate)
- 59.4°C
- 0.8809 (estimate)
2-Acetate 2-Heptanol Related Literature
-
1. Pyrolysis of three acetates of methylbicyclo[2.2.1]heptan-2-ols and the parent alcoholsPirjo Vainiotalo,Esko Pohjala,Pentti M?lk?nen J. Chem. Soc. Perkin Trans. 2 1985 1537
-
2. Triterpenoid total synthesis. Part 2. Synthesis of glycinoeclepin A, a potent hatching stimulus for the soybean cyst nematodeHidenori Watanabe,Kenji Mori J. Chem. Soc. Perkin Trans. 1 1991 2919
-
Marco Galeotti,Michela Salamone,Massimo Bietti Chem. Soc. Rev. 2022 51 2171
-
4. Formation of bromohydrins and epoxides from 4-hydroxy-2-oxabicyclo[3.3.0]oct-7-en-3-one and 9-hydroxy-7-oxabicyclo[4.3.0] non-4-en-8-oneAntonio Garofalo,Michael B. Hursthouse,K. M. Abdul Malik,Horacio F. Olivo,Stanley M. Roberts,Vladimir Sik J. Chem. Soc. Perkin Trans. 1 1994 1311
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Alba E. Díaz-álvarez,Javier Francos,Beatriz Lastra-Barreira,Pascale Crochet,Victorio Cadierno Chem. Commun. 2011 47 6208
-
Calum J. Fraser,Gareth P. Howell,Joseph P. A. Harrity Org. Biomol. Chem. 2012 10 9058
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